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An In-depth Technical Guide to the Application of Porous Aluminum in Acoustic Dampening

For Researchers, Scientists, and Development Professionals

This technical guide provides a comprehensive overview of porous aluminum's application in

acoustic dampening. It details the core principles of sound absorption, the influence of

microstructural properties on performance, standard experimental protocols for

characterization, and potential applications.

Core Principles of Acoustic Dampening in Porous
Aluminum
Porous aluminum stands out as a superior material for sound absorption, not only for its

acoustic properties but also for its excellent mechanical strength, stiffness, resistance to heat,

and corrosion, unlike traditional non-metallic materials such as glass wool or urethane foam.[1]

[2] The primary mechanism for acoustic dampening in porous aluminum is the conversion of

incident sound wave energy into thermal energy, which then dissipates.[1][2] This energy

conversion occurs through two main physical processes within the material's open-cell

structure.[1][2][3]

Viscous Friction: As a sound wave propagates through the interconnected pores, it causes

the air molecules to oscillate. Friction occurs between these oscillating air molecules and the
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stationary pore walls. This viscous drag resists the air's motion, converting kinetic energy

from the sound wave into heat.[2][4]

Thermal Conduction: The compression and rarefaction of air within the pores, caused by the

sound wave, create localized temperature fluctuations. Heat is conducted between the air

and the solid aluminum matrix of the cell walls, leading to further energy dissipation.[4][5]

For effective sound absorption, an open-cell structure is essential.[1][2] This allows sound

waves to penetrate the material where these energy dissipation mechanisms can act. Closed-

cell structures, in contrast, tend to reflect sound waves and exhibit poor absorption

characteristics.[1][3]
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Fig. 1: Mechanism of sound energy dissipation in porous aluminum.

Influence of Structural Parameters on Acoustic
Performance
The sound absorption capability of porous aluminum is not intrinsic but is heavily dependent

on its structural characteristics. Key parameters include porosity, pore size, aperture size, and

material thickness.

2.1 Porosity Porosity, the fraction of void space in the material, is a dominant factor. Generally,

a higher porosity allows for greater sound wave penetration and interaction, leading to an

increased sound absorption coefficient (SAC).[1][4] However, there is an optimal range; for

instance, in underwater applications, a porosity of 75-80% has been found to provide the best

performance.[6][7]

Table 1: Effect of Porosity on Sound Absorption Coefficient (SAC)

Porosity
(%)

Pore Size
(μm)

Thickness
(mm)

Frequency
(Hz)

Max SAC Reference

61 1100 30 6300 0.70 [4]

82.8 500 30
800-6300

(Avg)
0.88 [5]

85 212-300 20 >4000 ~0.80 [1]

90 212-300 5 500-6400 ~0.60 [8]

| 95 | 212-300 | 20 | ~3500 | >0.80 |[1] |

2.2 Pore and Aperture Size The influence of the main pore size is complex, with some studies

showing that smaller pores enhance absorption, while others find no clear correlation.[1][4][5]

More critical are the small apertures or openings that connect the larger pores.[1][8] These

apertures govern the airflow resistance within the material. A decrease in the diameter of these

openings (e.g., in the 0.3 to 0.4 mm range) can significantly increase the SAC by enhancing
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viscous effects.[4] An optimal aperture size exists; if too small, sound is reflected, and if too

large, the desired frictional losses are not achieved.[8]

2.3 Thickness and Air Gap Increasing the thickness of the porous aluminum sample generally

improves sound absorption, particularly at lower frequencies.[1][7][8] A highly effective

technique for enhancing performance is to introduce an air gap between the porous material

and a rigid backing. This configuration acts as a resonant absorber, significantly boosting the

SAC and shifting the peak absorption to lower frequencies.[2][4][8] With an air gap, a sound

absorption coefficient approaching unity is achievable.[2][8][9]

Table 2: Effect of Thickness and Air Gap on Sound Absorption | Porosity (%) | Pore Size (μm) |

Sample Thickness (mm) | Air Gap (mm) | Peak Frequency (Hz) | Peak SAC | Reference | | :--- |

:--- | :--- | :--- | :--- | :--- | :--- | | 90 | 212-300 | 5 | 0 | >6000 | ~0.60 |[8] | | 90 | 212-300 | 5 | 20 |

~2500 | ~1.00 |[8] | | 85 | 610-700 | 2 | ~5000 | ~0.30 |[1] | | 85 | 610-700 | 20 | ~2000 | ~0.80 |

[1] |

2.4 Noise Reduction Coefficient (NRC) The NRC is a single-number rating that averages the

SAC over four standard frequencies (250, 500, 1000, and 2000 Hz).[10] It provides a simplified

measure of a material's overall sound-absorbing effectiveness. For example, a 175 mm thick

porous aluminum sample with a composite structure was found to have an NRC of 0.65.[11]

Experimental Protocols for Acoustic
Characterization
The most common method for determining the acoustic properties of porous aluminum is the

Impedance Tube Method, standardized by ASTM E1050.[12][13] This technique measures the

normal incidence sound absorption coefficient using a tube, two microphones, and a digital

frequency analysis system.[13]

3.1 Experimental Methodology (ASTM E1050)

Sample Preparation: Cylindrical test specimens are precisely cut to fit snugly inside the

impedance tube. The diameter depends on the desired frequency range (e.g., 29 mm for

500-6300 Hz).[13]
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Apparatus Setup: The apparatus consists of a rigid tube with a loudspeaker at one end and a

sample holder at the other. Two microphones are flush-mounted along the tube's wall at a

known separation distance.[12][14] The prepared sample is placed in the holder against a

rigid, reflective termination, optionally with a specified air gap behind it.[13]

System Calibration: A calibration procedure is performed to correct for any amplitude and

phase mismatches between the two microphone channels.[12]

Sound Generation: The loudspeaker generates a broadband, stationary random sound

signal that propagates down the tube as a plane wave.[13]

Data Acquisition: The two microphones measure the sound pressure within the tube. The

incident and reflected waves create a standing wave pattern, which is captured by the

microphones.[14]

Signal Processing: A two-channel Fast Fourier Transform (FFT) analyzer calculates the

complex transfer function between the two microphone signals.[8][13]

Calculation: From the transfer function, the complex acoustic impedance, reflection

coefficient, and ultimately the normal incidence sound absorption coefficient are calculated

as a function of frequency.[12]
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Fig. 2: Workflow for acoustic characterization via the impedance tube method.

Potential Applications
The unique combination of acoustic performance, light weight, and durability makes porous

aluminum a candidate for various advanced applications.[15]
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Aerospace: In the aerospace industry, it can be used for noise reduction in engine nacelles

and aircraft cabins, where its light weight and fire resistance are critical advantages.[4][16]

[17]

Automotive: Porous aluminum is suitable for manufacturing lightweight sound and noise

reduction components, such as engine covers, firewalls, and door inner panels, helping to

enhance cabin quietness.[18][19]

Construction and Architecture: It is used in high-performance acoustic panels for buildings,

concert halls, and conference rooms.[3][5] It also serves as a material for highway noise

barriers and can be used as a distinctive architectural finish.[20][21]

Underwater Acoustics: Porous aluminum has been investigated for use as an anechoic

(echo-reducing) coating for marine vessels and underwater structures.[6][7]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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